![molecular formula C18H21NO3 B2986029 4-(4-methoxyphenoxy)-N-(2-methylphenyl)butanamide CAS No. 433965-63-0](/img/structure/B2986029.png)
4-(4-methoxyphenoxy)-N-(2-methylphenyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-methoxyphenoxy)-N-(2-methylphenyl)butanamide, also known as GW501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was initially developed as a potential treatment for metabolic disorders such as obesity, diabetes, and dyslipidemia. However, it has gained popularity among athletes and bodybuilders as a performance-enhancing drug due to its ability to improve endurance and muscle growth.
Scientific Research Applications
Renewable Thermosetting Resin Derived from Eugenol
A study explored the synthesis of a renewable bisphenol, which, through a series of chemical reactions, was converted into a new bis(cyanate) ester. This compound exhibited high thermal stability and a relatively low water uptake, suggesting its potential application in maritime environments and as a full-performance resin derived from sustainable feedstocks (Harvey et al., 2014).
Antimicrobial and Anticancer Activities of Amide-Based Carboxylic Acid
Another research focused on N-[(4-methoxyphenyl)]-4-oxo-4-[oxy]butanamide, which was synthesized and characterized for its antimicrobial, anticancer, and antileishmanial activities. The study found significant biological activities, including good antimicrobial activity and comparative anticancer activity against lung carcinoma and Vero cell lines, suggesting the compound's potential as a therapeutic agent (Sirajuddin et al., 2015).
Dual Inhibitor of Cyclooxygenase and Lipoxygenase Pathways
S 19812, a butanamide derivative, was evaluated for its analgesic and anti-inflammatory activities, demonstrating significant effects in various models of pain and inflammation. This study suggests the therapeutic potential of such compounds in managing pain and inflammation (Tordjman et al., 2003).
Renewable High-Temperature Cyanate Ester Resins
This research evaluated the impact of o-methoxy groups on the performance characteristics of cyanate ester resins derived from biomass sources. Findings showed that the presence of these groups significantly affects the physical properties, cure chemistry, and thermal stability of the resins, highlighting the importance of chemical structure in the development of high-performance renewable polymers (Harvey et al., 2015).
properties
IUPAC Name |
4-(4-methoxyphenoxy)-N-(2-methylphenyl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO3/c1-14-6-3-4-7-17(14)19-18(20)8-5-13-22-16-11-9-15(21-2)10-12-16/h3-4,6-7,9-12H,5,8,13H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJSBYKVMYVQVLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CCCOC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.